Cas no 71636-38-9 (2-((2-Chloro-3,4-dimethoxyphenethyl)amino)-1-(4-methoxyphenyl)ethanol)

• Product Name: 2-((2-Chloro-3,4-dimethoxyphenethyl)amino)-1-(4-methoxyphenyl)ethanol
• CAS No: 71636-38-9
• MF: C₁₉H₂₄ClNO₄
• MW: 365.85116481781
• MDL: MFCD07787564
• CID: 59242
• PubChem ID: 3018199
• Update Time: 2025-06-13

2-((2-Chloro-3,4-dimethoxyphenethyl)amino)-1-(4-methoxyphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-((2-Chloro-3,4-dimethoxyphenethyl)amino)-1-(4-methoxyphenyl)ethanol
• alpha-[[[2-(2-Chloro-3,4-dimethoxyphenyl)ethyl]amino]methyl]-4-methoxy-benzenemethanol
• 2-[2-(2-chloro-3,4-dimethoxyphenyl)ethylamino]-1-(4-methoxyphenyl)ethanol
• N-[2-HYDROXY-2(4-METHOXYPHENYL)ETHYL]-2-(2-CHLORO-3,4-DIMETHOXYPHENYL)ETHYLAMINE（FENOLDOPAM INTERMEDIATE）
• AC-7641
• EINECS 275-740-2
• N-[2-Hydroxy-2-(4-methoxyphenyl)ethyl]-2-(2-chloro-3,4-dimethoxyphenyl)ethylamine
• N-[2-hydroxy-2-(p-methoxyphenyl)ethyl]-2-(2-chloro-3,4-dimethoxyphenyl)ethylamine
• SCHEMBL8993202
• alpha-(((2-(2-Chloro-3,4-dimethoxyphenyl)ethyl)amino)methyl)-4-methoxybenzyl alcohol
• DTXSID20992211
• PQRXADLRQKVLHQ-UHFFFAOYSA-N
• DS-7059
• A837268
• N-[2-HYDROXY-2(4-METHOXYPHENYL)ETHYL]-2-(2-CHLORO-3,4-DIMETHOXYPHENYL)ETHYLAMINE
• AKOS015906836
• 2-{[2-(2-Chloro-3,4-dimethoxyphenyl)ethyl]amino}-1-(4-methoxyphenyl)ethan-1-ol
• W-104514
• n-(2-hydroxy-2-(4-methoxyphenyl)ethyl)-2-(2-chloro-3,4-dimethoxyphenyl)ethylamine
• NS00062895
• 2-(2-chloro-3,4-dimethoxyphenethylamino)-1-(4-methoxyphenyl)ethanol
• FT-0651958
• 71636-38-9
• 2-[2-(2-chloro-3,4-dimethoxy-phenyl)ethylamino]-1-(4-methoxyphenyl)ethanol
• DB-019391

• MDL： MFCD07787564
• Inchi： 1S/C19H24ClNO4/c1-23-15-7-4-13(5-8-15)16(22)12-21-11-10-14-6-9-17(24-2)19(25-3)18(14)20/h4-9,16,21-22H,10-12H2,1-3H3
• InChI Key： PQRXADLRQKVLHQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1CCNCC(C1C=CC(=CC=1)OC)O)OC)OC

Computed Properties

• Exact Mass: 365.13900
• Monoisotopic Mass: 365.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60A^2
• XLogP3: 3.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.191
• Melting Point: 118-121 ºC
• Boiling Point: 526.0±50.0 °C at 760 mmHg
• Flash Point: 271.9±30.1 °C
• Refractive Index: 1.562
• PSA: 59.95000
• LogP: 3.62240
• Vapor Pressure: No data available

2-((2-Chloro-3,4-dimethoxyphenethyl)amino)-1-(4-methoxyphenyl)ethanol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-((2-Chloro-3,4-dimethoxyphenethyl)amino)-1-(4-methoxyphenyl)ethanol

2-((2-Chloro-3,4-dimethoxyphenethyl)amino)-1-(4-methoxyphenyl)ethanol: A Comprehensive Overview

2-((2-Chloro-3,4-dimethoxyphenethyl)amino)-1-(4-methoxyphenyl)ethanol (CAS No. 71636-38-9) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number 71636-38-9, has garnered attention due to its unique structural features and potential biological activities. In this article, we will delve into the chemical structure, synthesis methods, biological properties, and recent research developments surrounding this compound.

The chemical structure of 2-((2-Chloro-3,4-dimethoxyphenethyl)amino)-1-(4-methoxyphenyl)ethanol is characterized by a central ethanol moiety substituted with a 4-methoxyphenyl group and a 2-chloro-3,4-dimethoxyphenethylamine moiety. The presence of multiple functional groups, including chloro, methoxy, and amino functionalities, contributes to its diverse reactivity and potential for forming various derivatives. The methoxy groups enhance the lipophilicity of the molecule, which can influence its bioavailability and cellular uptake.

Synthesis of 2-((2-Chloro-3,4-dimethoxyphenethyl)amino)-1-(4-methoxyphenyl)ethanol typically involves multistep processes. One common approach is to start with 4-methoxybenzaldehyde and 2-chloro-3,4-dimethoxyphenethylamine. The aldehyde is first reduced to the corresponding alcohol using a suitable reducing agent such as sodium borohydride. Subsequently, the amino group is introduced through amination reactions, often facilitated by coupling agents like 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). This synthetic route allows for the controlled introduction of functional groups and ensures high purity of the final product.

In terms of biological properties, 2-((2-Chloro-3,4-dimethoxyphenethyl)amino)-1-(4-methoxyphenyl)ethanol has shown promising activity in several areas. Recent studies have explored its potential as an antidepressant and anxiolytic agent. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits significant binding affinity for serotonin receptors (5-HT_1A) and dopamine receptors (D₂). These findings suggest that it may have therapeutic potential in treating mood disorders and anxiety.

Beyond its central nervous system (CNS) effects, 2-((2-Chloro-3,4-dimethoxyphenethyl)amino)-1-(4-methoxyphenyl)ethanol has also been investigated for its anti-inflammatory properties. Research conducted at the University of California demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These anti-inflammatory effects make it a candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-((2-Chloro-3,4-dimethoxyphenethyl)amino)-1-(4-methoxyphenyl)ethanol has also been studied extensively. Its lipophilic nature facilitates good absorption through biological membranes, leading to favorable bioavailability. However, it is important to note that the compound's metabolism can vary depending on factors such as liver enzyme activity and genetic polymorphisms. Preclinical studies have shown that it is primarily metabolized by cytochrome P450 enzymes (CYPs), with CYP3A4 being the most prominent isoform involved.

To further enhance its therapeutic potential, researchers are exploring various prodrug strategies to improve the pharmacokinetic properties of 2-((2-Chloro-3,4-dimethoxyphenethyl)amino)-1-(4-methoxyphenyl)ethanol. Prodrugs are biologically inactive derivatives that are converted into the active drug within the body through enzymatic or chemical processes. By designing prodrugs with improved solubility or stability, it is possible to achieve better oral bioavailability and reduced side effects.

In conclusion, 2-((2-Chloro-3,4-dimethoxyphenethyl)amino)-1-(4-methoxyphenyl)ethanol (CAS No. 71636-38-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing unmet medical needs in various disease areas.